Cas no 31375-02-7 (benzene-1,4-disulfonic acid)

• Product Name: benzene-1,4-disulfonic acid
• CAS No: 31375-02-7
• MF: C₆H₆O₆S₂
• MW: 238.238239765167
• CID: 308526
• PubChem ID: 161709
• Update Time: 2025-04-19

benzene-1,4-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedisulfonicacid
• benzene-1,4-disulfonic acid
• 31375-02-7
• Q27144269
• 1,4-Benzenedisulfonic acid
• SCHEMBL150334
• EN300-1718185
• p-benzenedisulfonic acid
• para-benzenedisulfonic acid
• DTXSID30185298
• Disulf
• benzene-1,4-disulphonic acid
• CHEBI:73947
• Benzene-1,4-disulfonicacid

• Inchi： 1S/C6H6O6S2/c7-13(8,9)5-1-2-6(4-3-5)14(10,11)12/h1-4H,(H,7,8,9)(H,10,11,12)
• InChI Key： OATNQHYJXLHTEW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 237.96058
• Monoisotopic Mass: 237.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.764
• Refractive Index: 1.62
• PSA: 108.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives